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Compound of Interest

Compound Name: 4-Methyl-L-phenylalanine

Cat. No.: B556533 Get Quote

CAS Number: 1991-87-3

This technical guide provides an in-depth overview of 4-Methyl-L-phenylalanine, a non-

proteinogenic amino acid of significant interest in chemical and biological research. This

document is intended for researchers, scientists, and professionals in drug development,

offering comprehensive data, experimental protocols, and insights into its biological relevance.

Chemical and Physical Properties
4-Methyl-L-phenylalanine, also known as (S)-2-Amino-3-(4-methylphenyl)propanoic acid, is a

derivative of the essential amino acid L-phenylalanine with a methyl group substituted at the

para position of the phenyl ring. This modification imparts unique physicochemical properties

that are leveraged in various scientific applications.

Table 1: Physicochemical Properties of 4-Methyl-L-phenylalanine
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Property Value Reference

CAS Number 1991-87-3

Molecular Formula C₁₀H₁₃NO₂

Molecular Weight 179.22 g/mol

Appearance White to off-white powder

Melting Point 243 - 250 °C

Optical Rotation
[α]²⁰/D = -10 ± 1° (c=1 in 1N

HCl)

Purity (HPLC) ≥98%

Table 2: Spectroscopic Data of L-Phenylalanine (as a reference)

Spectroscopy Data Reference

¹H NMR (D₂O)
δ 7.37 (m, 5H), 3.98 (t, 1H),

3.27 (dd, 1H), 3.11 (dd, 1H)
[1]

¹³C NMR (D₂O)
δ 176.77, 137.80, 132.09,

131.83, 130.42, 58.74, 39.10
[1]

Mass Spectrometry Molecular Ion (m/z): 179

Note: Specific spectroscopic data for 4-Methyl-L-phenylalanine can be obtained through

standard analytical techniques as described in the experimental protocols.

Synthesis and Purification
The synthesis of 4-Methyl-L-phenylalanine can be achieved through various chemical and

enzymatic methods. Below are representative protocols for its preparation and purification.

Chemical Synthesis: Asymmetric Synthesis (Conceptual
Workflow)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000045&whichTab=1
https://bmrb.io/metabolomics/mol_summary/show_data.php?id=bmse000045&whichTab=1
https://www.benchchem.com/product/b556533?utm_src=pdf-body
https://www.benchchem.com/product/b556533?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556533?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A common approach for the asymmetric synthesis of non-natural amino acids involves the

alkylation of a chiral glycine enolate equivalent.

Boc-Glycine Ester

Strong Base (e.g., LDA)1.

Chiral Enolate

Formation

Asymmetric Alkylation

2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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